Cas no 1196155-22-2 (4-Bromo-2-ethynylpyridine)

• Product Name: 4-Bromo-2-ethynylpyridine
• CAS No: 1196155-22-2
• MF: C₇H₄BrN
• MW: 182.017360687256
• CID: 829813
• PubChem ID: 23437035
• Update Time: 2025-04-19

4-Bromo-2-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-ethynylpyridine
• AB1010117
• AB68985
• AG-L-59984
• AK123558
• CTK4B1407
• KB-240600
• MolPort-021-783-539
• G73104
• Pyridine, 4-bromo-2-ethynyl-
• CS-0441919
• SCHEMBL5700514
• AKOS015951452
• DTXSID50634112
• DB-367439
• BS-19992
• 1196155-22-2
• WXB15522

• MDL： MFCD13189721
• Inchi： 1S/C7H4BrN/c1-2-7-5-6(8)3-4-9-7/h1,3-5H
• InChI Key： IHWUEWABOVLRAW-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C#C)C=1

Computed Properties

• Exact Mass: 180.95300
• Monoisotopic Mass: 180.95271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 1.82540

4-Bromo-2-ethynylpyridine Security Information

• Storage Condition：Sealed in dry,2-8°C